Cas no 2171851-71-9 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)oxyacetic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)oxyacetic acid
• CAS No: 2171851-71-9
• MF: C₂₃H₂₄N₂O₇
• MW: 440.445866584778
• CID: 6292372
• PubChem ID: 165554257
• Update Time: 2025-05-30

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)oxyacetic acid
• 2-[({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)oxy]acetic acid
• EN300-1549577
• 2171851-71-9

• Inchi： 1S/C23H24N2O7/c26-20(27)13-32-25-22(28)21-14(9-10-30-21)11-24-23(29)31-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19,21H,9-13H2,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： PVOCBWHYIZSGOQ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NOCC(=O)O)=O

Computed Properties

• Exact Mass: 440.15835111g/mol
• Monoisotopic Mass: 440.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)oxyacetic acid

Compound 2171851-71-9: 2-{[3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl]oxolan-2-yl}formamido)oxyacetic Acid

The compound with CAS number 2171851-71-9, known as 2-{[3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl]oxolan-2-yl}formamido)oxyacetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry, drug discovery, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclic ether (oxolane), and a formamido functionality. These structural features make it a versatile building block in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, has been extensively used to control the reactivity of amino groups during complex molecule assembly. In this compound, the Fmoc group is strategically positioned to facilitate selective reactivity while maintaining stability under mild reaction conditions. This makes it an ideal candidate for use in multi-step synthesis protocols, where precise control over functional group transformations is critical.

The oxolane ring present in the molecule adds another layer of complexity and functionality. Oxolanes, or tetrahydrofurans, are known for their ability to participate in various ring-opening reactions, offering opportunities for further functionalization. In this case, the oxolane serves as a platform for attaching additional substituents, enabling the creation of diverse molecular architectures. Recent research has demonstrated that such structures can exhibit unique pharmacokinetic properties, making them promising candidates for drug delivery systems.

The formamido group in the molecule plays a crucial role in intermolecular interactions. Formamides are known for their ability to form hydrogen bonds, which can significantly influence the physical and chemical properties of the compound. This functionality has been exploited in the design of self-assembling materials and supramolecular complexes. For instance, studies have shown that molecules with formamido groups can form stable supramolecular networks under certain conditions, opening new avenues for applications in nanotechnology and material science.

In terms of synthesis, this compound represents a pinnacle of modern organic chemistry techniques. Its construction involves a series of carefully orchestrated reactions, including nucleophilic substitutions, ring-forming reactions, and protecting group strategies. The synthesis pathway is highly optimized to ensure high yields and excellent stereochemical control, which are essential for producing pure and functional molecules suitable for downstream applications.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided detailed insights into its molecular structure and dynamic behavior at the molecular level. Such information is invaluable for understanding its reactivity and stability under various conditions.

Looking ahead, the potential applications of this compound are vast and varied. Its unique combination of functional groups makes it a valuable tool in medicinal chemistry, where it can serve as a lead compound for drug discovery efforts targeting various therapeutic areas. Additionally, its structural versatility positions it as a candidate for use in advanced materials research, particularly in areas such as stimuli-responsive polymers and bio-inspired materials.

In conclusion, the compound with CAS number 2171851-71-9 represents a cutting-edge advancement in organic chemistry. Its intricate structure and diverse functional groups make it a powerful tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this molecule is poised to play an increasingly important role in both academic research and industrial innovation.